Cas no 90225-00-6 ( )

• Product Name: &nbsp
• CAS No: 90225-00-6
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 875828
• PubChem ID: 20541444
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-isothiocyanatophenyl)ethanone
• Isothiocyanic acid, p-(chloroacetyl)phenyl ester (7CI)
• 90225-00-6
• 2-Chloro-1-(4-isothiocyanatophenyl)ethan-1-one
• DTXSID60608506
• SCHEMBL11219587
•  

• Inchi： 1S/C9H6ClNOS/c10-5-9(12)7-1-3-8(4-2-7)11-6-13/h1-4H,5H2
• InChI Key： RCXHJGGGYDZEER-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)N=C=S)=O

Computed Properties

• Exact Mass: 210.9858627g/mol
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.5Ų